Cas no 61571-95-7 (Ethanone, 1-(2-phenyl-1,3-dithiolan-2-yl)-)

• Product Name: Ethanone, 1-(2-phenyl-1,3-dithiolan-2-yl)-
• CAS No: 61571-95-7
• MF: C₁₁H₁₂OS₂
• MW: 224.342380523682
• CID: 474412
• PubChem ID: 15732773
• Update Time: 2025-04-19

Ethanone, 1-(2-phenyl-1,3-dithiolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-phenyl-1,3-dithiolan-2-yl)-
• 1-(2-phenyl-1,3-dithiolan-2-yl)ethanone
• DTXSID40577620
• 61571-95-7
• 1-(2-Phenyl-1,3-dithiolan-2-yl)ethan-1-one

• Inchi： 1S/C11H12OS2/c1-9(12)11(13-7-8-14-11)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• InChI Key： CGMDQSQTTZQRDB-UHFFFAOYSA-N
• SMILES： S1CCSC1(C(C)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 224.03306
• Monoisotopic Mass: 224.03295735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• PSA: 17.07